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Compound of Interest

Compound Name: Methyl 4-ethoxy-2-methylbenzoate

Cat. No.: B13926376

Get Quote

This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals interested in the synthesis, properties, and potential applications of

Methyl 4-ethoxy-2-methylbenzoate. As this compound is not extensively documented in

publicly accessible databases and lacks a dedicated CAS number as of the time of this writing,

this document provides a predictive and practical framework based on established chemical

principles and data from structurally analogous compounds.

Chemical Identity and Predicted Properties
Methyl 4-ethoxy-2-methylbenzoate is an aromatic ester characterized by a benzene ring

substituted with a methyl ester group, a methyl group, and an ethoxy group. The strategic

placement of these functional groups—particularly the ortho-methyl and para-ethoxy

substituents relative to the ester—suggests its potential utility as a versatile intermediate in

organic synthesis.

Table 1: Core Identifiers for Methyl 4-ethoxy-2-
methylbenzoate
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Identifier Value

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

IUPAC Name methyl 4-ethoxy-2-methylbenzoate

Canonical SMILES CCOC1=CC(=C(C=C1)C(=O)OC)C

Diagram 1: Chemical Structure of Methyl 4-ethoxy-2-
methylbenzoate
Caption: Chemical structure of Methyl 4-ethoxy-2-methylbenzoate.

Proposed Synthetic Pathways
The synthesis of Methyl 4-ethoxy-2-methylbenzoate can be approached through several

reliable organic transformations. Below are two logical and experimentally sound pathways,

starting from commercially available precursors.

Pathway A: Williamson Ether Synthesis
This is a classic and highly effective method for forming ethers.[1][2] The strategy involves the

O-alkylation of a phenol with an alkyl halide. In this case, the phenolic precursor, Methyl 4-

hydroxy-2-methylbenzoate, would be deprotonated with a suitable base to form a phenoxide,

which then acts as a nucleophile to displace a halide from an ethylating agent like ethyl iodide

or ethyl bromide.

Methyl 4-hydroxy-2-methylbenzoate

Potassium/Sodium Phenoxide Intermediate

Deprotonation

Base (e.g., K₂CO₃, NaH)
Ethyl Halide (e.g., EtI, EtBr)
Solvent (e.g., DMF, Acetone)
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Caption: Proposed workflow for Williamson Ether Synthesis.

Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add Methyl 4-hydroxy-2-methylbenzoate (1.0 eq).

Solvation: Dissolve the starting material in a suitable polar aprotic solvent such as N,N-

Dimethylformamide (DMF) or acetone.

Deprotonation: Add a base, such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride

(NaH, 1.1 eq, handled with extreme care), to the solution and stir at room temperature for 30

minutes to form the phenoxide.

Alkylation: Slowly add ethyl iodide or ethyl bromide (1.2 eq) to the reaction mixture.

Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC). The reaction is typically complete within 2-6 hours.

Quenching and Extraction: After completion, cool the reaction to room temperature and

quench by adding water. Extract the aqueous layer with a suitable organic solvent like ethyl

acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified

by column chromatography on silica gel.

Pathway B: Fischer-Speier Esterification
An alternative approach involves first synthesizing the carboxylic acid, 4-ethoxy-2-

methylbenzoic acid, and then esterifying it with methanol under acidic conditions.[3][4] The

initial acid can be prepared from 4-hydroxy-2-methylbenzoic acid via Williamson ether

synthesis, followed by hydrolysis of the ester if starting from the methyl ester. The final step is

the Fischer esterification.
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4-ethoxy-2-methylbenzoic acid
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Caption: Proposed workflow for Fischer Esterification.

Setup: To a round-bottom flask, add 4-ethoxy-2-methylbenzoic acid (1.0 eq).

Reagents: Add an excess of methanol, which will serve as both the reactant and the solvent.

Catalysis: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric

acid (H₂SO₄, ~5 mol%) or p-toluenesulfonic acid (TsOH).[5]

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65

°C for methanol). The reaction is driven to completion by the large excess of methanol.[6]

Monitoring: Monitor the reaction by TLC until the starting carboxylic acid is consumed

(typically 4-12 hours).

Workup: Cool the mixture and remove the excess methanol under reduced pressure.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated

aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed

by a wash with brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the

crude ester, which can be further purified by distillation or chromatography if necessary.

Predicted Spectroscopic Signature
The structural features of Methyl 4-ethoxy-2-methylbenzoate give rise to a predictable

spectroscopic fingerprint. The following are expected key signals in ¹H NMR, ¹³C NMR, and IR

spectroscopy, based on analyses of similar substituted benzoates.[7][8]
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Table 2: Predicted Spectroscopic Data
Technique

Predicted Chemical Shifts /
Frequencies

Assignment

¹H NMR δ 7.8-7.9 (d, 1H) H-6 (ortho to ester, deshielded)

δ 6.7-6.8 (m, 2H) H-3 and H-5 (aromatic)

δ 4.0-4.1 (q, 2H) -OCH₂CH₃ (ethoxy methylene)

δ 3.8-3.9 (s, 3H) -COOCH₃ (ester methyl)

δ 2.4-2.5 (s, 3H) Ar-CH₃ (aromatic methyl)

δ 1.3-1.4 (t, 3H) -OCH₂CH₃ (ethoxy methyl)

¹³C NMR δ ~168 C=O (ester carbonyl)

δ ~160 C-4 (ipso, attached to -OEt)

δ ~140 C-2 (ipso, attached to -Me)

δ ~132 C-6 (aromatic CH)

δ ~122 C-1 (ipso, attached to ester)

δ ~115 C-3, C-5 (aromatic CH)

δ ~63 -OCH₂CH₃

δ ~52 -COOCH₃

δ ~21 Ar-CH₃

δ ~15 -OCH₂CH₃

IR (cm⁻¹) ~2980-2850 C-H stretch (aliphatic)

~1720 C=O stretch (ester, strong)

~1610, 1500 C=C stretch (aromatic)

~1250, 1100 C-O stretch (ester and ether)
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Potential Applications in Research and Drug
Development
Substituted methyl benzoates are valuable building blocks in medicinal chemistry and materials

science.[9][10] The title compound, with its specific substitution pattern, offers several avenues

for further chemical modification:

Pharmaceutical Intermediates: The ester functionality can be hydrolyzed to the

corresponding carboxylic acid, which can then be converted to amides, a common feature in

many drug molecules. The aromatic ring can undergo further electrophilic substitution,

although the existing groups will direct incoming substituents.

Scaffold for Bioactive Molecules: Benzoate derivatives have been investigated for a wide

range of biological activities. For instance, they can serve as precursors for compounds

targeting various enzymes and receptors.[11]

Agrochemicals: The structural motifs present in Methyl 4-ethoxy-2-methylbenzoate are

found in various herbicides and pesticides.[12]

The presence of the ethoxy and methyl groups can influence the molecule's lipophilicity and

metabolic stability, which are key parameters in drug design.

Safety and Handling Precautions
As no specific safety data sheet (SDS) is available for Methyl 4-ethoxy-2-methylbenzoate,

general precautions for handling aromatic esters should be strictly followed.[13] These

compounds are generally considered to be of low to moderate toxicity, but appropriate personal

protective equipment (PPE) should always be used.

Table 3: General Safety and Handling Recommendations
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Aspect Recommendation

Personal Protective Equipment (PPE)
Wear safety goggles, a lab coat, and chemical-

resistant gloves (e.g., nitrile).

Ventilation
Handle in a well-ventilated area, preferably

within a chemical fume hood.

Storage

Store in a cool, dry, well-ventilated area away

from strong oxidizing agents and sources of

ignition.[14] Keep the container tightly sealed.

Spill & Disposal

Absorb spills with an inert material (e.g., sand,

vermiculite) and dispose of as hazardous

chemical waste in accordance with local

regulations.[15]

Fire Hazard

Esters can be flammable. Keep away from open

flames and sparks. Use CO₂, dry chemical, or

foam fire extinguishers.[15]

Health Hazards

May cause irritation to the skin, eyes, and

respiratory tract. Avoid inhalation of vapors and

direct contact with skin and eyes.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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